Cas no 2229348-59-6 (2-(3-Chloropyridin-4-yl)ethane-1-sulfonyl chloride)

• Product Name: 2-(3-Chloropyridin-4-yl)ethane-1-sulfonyl chloride
• CAS No: 2229348-59-6
• MF: C₇H₇Cl₂NO₂S
• MW: 240.106978654861
• CID: 5753605
• PubChem ID: 165682772
• Update Time: 2025-05-25

2-(3-Chloropyridin-4-yl)ethane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2229348-59-6
• 2-(3-chloropyridin-4-yl)ethane-1-sulfonyl chloride
• EN300-1988979
• 2-(3-Chloropyridin-4-yl)ethane-1-sulfonyl chloride

• Inchi： 1S/C7H7Cl2NO2S/c8-7-5-10-3-1-6(7)2-4-13(9,11)12/h1,3,5H,2,4H2
• InChI Key： QEGOPQQVJJBUIL-UHFFFAOYSA-N
• SMILES： ClS(CCC1C=CN=CC=1Cl)(=O)=O

Computed Properties

• Exact Mass: 238.9574550g/mol
• Monoisotopic Mass: 238.9574550g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 55.4Ų

Additional information on 2-(3-Chloropyridin-4-yl)ethane-1-sulfonyl chloride

Comprehensive Overview of 2-(3-Chloropyridin-4-yl)ethane-1-sulfonyl chloride (CAS No. 2229348-59-6)

2-(3-Chloropyridin-4-yl)ethane-1-sulfonyl chloride (CAS No. 2229348-59-6) is a specialized sulfonyl chloride derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its chloropyridine and sulfonyl chloride functional groups, serves as a versatile intermediate in organic synthesis. Its unique structure enables it to participate in cross-coupling reactions, nucleophilic substitutions, and other transformative processes critical for developing bioactive molecules.

The growing interest in heterocyclic compounds like 2-(3-Chloropyridin-4-yl)ethane-1-sulfonyl chloride stems from their role in designing small-molecule inhibitors and covalent modifiers. Researchers frequently explore its utility in medicinal chemistry, particularly for targeting enzyme active sites or modifying protein-protein interactions. Recent studies highlight its potential in kinase inhibitor development, aligning with the demand for precision therapeutics in oncology and inflammation.

From an industrial perspective, CAS 2229348-59-6 is valued for its compatibility with high-throughput synthesis and parallel reaction optimization. Its reactivity profile makes it suitable for combinatorial chemistry, addressing the need for rapid compound library generation in drug discovery. The compound’s chloropyridine moiety also contributes to improved metabolic stability in lead compounds—a key consideration in modern ADMET (Absorption, Distribution, Metabolism, Excretion, Toxicity) studies.

Environmental and regulatory trends have intensified scrutiny on synthetic intermediates, placing compounds like 2-(3-Chloropyridin-4-yl)ethane-1-sulfonyl chloride under the lens of green chemistry principles. Innovations in catalytic sulfonylation and solvent-free reactions aim to reduce waste generation during its production. Such advancements respond to the industry’s shift toward sustainable chemical manufacturing, a topic dominating conferences and patent filings.

Analytical characterization of CAS 2229348-59-6 typically involves HPLC-MS and NMR spectroscopy, with particular attention to its hydrolytic stability. Storage recommendations emphasize anhydrous conditions to preserve its sulfonyl chloride reactivity, a frequent query among laboratory technicians. The compound’s structure-activity relationships (SAR) are often discussed in forums exploring fragment-based drug design, reflecting its niche yet expanding relevance.

Market intelligence indicates rising demand for custom synthesis services involving this intermediate, driven by contract research organizations (CROs) and virtual pharma companies. Its patent landscape reveals applications in crop protection chemicals, coinciding with agricultural sector needs for novel pest resistance solutions. These interdisciplinary connections underscore why 2-(3-Chloropyridin-4-yl)ethane-1-sulfonyl chloride remains a subject of both academic and commercial interest.